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Compound of Interest

Compound Name: Azepan-2-one-d10

Cat. No.: B127021

Introduction

Azepan-2-one-d10, the deuterated form of e-caprolactam, is a critical internal standard for
analytical and research applications. Its use is particularly prominent in quantitative analyses
utilizing mass spectrometry-based techniques such as gas chromatography-mass spectrometry
(GC-MS) and liquid chromatography-mass spectrometry (LC-MS). The incorporation of ten
deuterium atoms provides a distinct mass shift from its unlabeled counterpart, enabling precise
guantification in complex biological and environmental matrices. This technical guide provides
an in-depth overview of Azepan-2-one-d10, focusing on supplier information, purity
assessment, and the experimental protocols essential for its application in scientific research.

Supplier and Purity Information

The selection of a high-purity, isotopically enriched internal standard is paramount for accurate
and reproducible quantitative analysis. The following table summarizes commercially available
Azepan-2-one-d10 from various suppliers. Researchers are advised to consult the certificate
of analysis (CoA) from the respective supplier for lot-specific purity information.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b127021?utm_src=pdf-interest
https://www.benchchem.com/product/b127021?utm_src=pdf-body
https://www.benchchem.com/product/b127021?utm_src=pdf-body
https://www.benchchem.com/product/b127021?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Supplier Product Name  CAS Number Stated Purity Isotopic Purity

MedChemExpres Azepan-2-one- »
169297-53-4 99.8%[1] Not specified

S d1o0

Cambridge

Caprolactam -~
Isotope 169297-53-4 98%]2] Not specified
) (D10, 98%)
Laboratories, Inc.

Caprolactam N
LGC Standards 169297-53-4 98%]3] Not specified
(D10, 98%)

Note: Availability and purity of Azepan-2-one-d10 from other suppliers such as Toronto
Research Chemicals, Santa Cruz Biotechnology, and Cayman Chemical should be confirmed
directly with the respective vendors.

Experimental Protocols for Purity and Isotopic
Enrichment Analysis

The determination of both chemical and isotopic purity is crucial for validating the suitability of
Azepan-2-one-d10 as an internal standard. High-resolution mass spectrometry (HRMS) and
nuclear magnetic resonance (NMR) spectroscopy are the primary techniques employed for this
purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the structural integrity of the molecule and
determining the positions and extent of deuterium labeling.

Methodology:

o Sample Preparation: A precise amount of Azepan-2-one-d10 is dissolved in a suitable
deuterated solvent (e.g., chloroform-d, methanol-d4) to a known concentration.

e IH NMR Analysis: The *H NMR spectrum is acquired to identify and quantify any residual
proton signals. The absence or significant reduction of signals corresponding to the ten
deuterated positions confirms a high degree of isotopic enrichment.
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e 2H NMR Analysis: The 2H NMR spectrum is acquired to directly observe the deuterium
signals, confirming the locations of deuteration.

e Quantitative NMR (QNMR): By integrating the signals in both *H and 2H NMR spectra against
a certified internal standard, the isotopic purity can be accurately calculated.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the isotopic distribution and to confirm the
molecular weight of the deuterated compound.

Methodology:

e Sample Introduction: The sample is introduced into the mass spectrometer, typically via
direct infusion or coupled with a chromatographic system like GC or LC.

« lonization: The molecules are ionized using an appropriate technique, such as electron
ionization (EI) for GC-MS or electrospray ionization (ESI) for LC-MS.

e Mass Analysis: The mass-to-charge ratio (m/z) of the ions is measured. The mass spectrum
will show a cluster of peaks corresponding to the different isotopologues of Azepan-2-one-
d10.

o Data Analysis: The relative intensities of the isotopic peaks are used to calculate the isotopic
enrichment. High-resolution mass spectrometry allows for the accurate mass determination
of the molecular ion, further confirming the elemental composition.

Experimental Workflow for Purity Verification

The following diagram illustrates a general workflow for the comprehensive purity and identity
confirmation of Azepan-2-one-d10.
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Purity verification workflow for Azepan-2-one-d10.

Biological Activity and Signaling Pathways

Azepan-2-one, or e-caprolactam, is primarily known as the monomer for the production of
Nylon-6. Its biological activity is not extensively studied in the context of specific signaling
pathways. The deuterated form, Azepan-2-one-d10, is synthesized for its utility as an internal
standard in analytical testing and is not intended for biological or pharmaceutical studies. Its
value lies in its chemical and isotopic properties rather than any inherent biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3. Caprolactam (D10, 98%) | CAS 169297-53-4 | LGC Standards [Ilgcstandards.com]
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[https://www.benchchem.com/product/b127021#azepan-2-one-d10-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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